Cas no 1805105-64-9 (3,5-Bis(trifluoromethyl)-4-methylbenzonitrile)

• Product Name: 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile
• CAS No: 1805105-64-9
• MF: C₁₀H₅F₆N
• MW: 253.143823385239
• CID: 5008764
• Update Time: 2025-10-28

3,5-Bis(trifluoromethyl)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile

• Inchi： 1S/C10H5F6N/c1-5-7(9(11,12)13)2-6(4-17)3-8(5)10(14,15)16/h2-3H,1H3
• InChI Key： HUCUFFHXVVUKIW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(F)(F)F)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 298
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Additional information on 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile

3,5-Bis(trifluoromethyl)-4-methylbenzonitrile (CAS No. 1805105-64-9): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile (CAS No. 1805105-64-9) has emerged as a valuable chemical intermediate with unique properties and broad applications. This trifluoromethyl-substituted benzonitrile derivative combines the electron-withdrawing effects of multiple CF3 groups with the versatile reactivity of a cyano functionality, making it particularly useful in pharmaceutical development, materials science, and specialty chemical synthesis.

The molecular structure of 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile features two strongly electron-withdrawing trifluoromethyl groups at the 3- and 5-positions of the benzene ring, along with a methyl group at the 4-position and a cyano group at the 1-position. This specific substitution pattern creates a highly polarized aromatic system that exhibits remarkable stability while maintaining significant reactivity at the benzonitrile moiety. The compound's CAS number 1805105-64-9 serves as its unique identifier in chemical databases and regulatory documentation.

Recent interest in fluorinated aromatic compounds has surged due to their importance in developing new pharmaceutical ingredients and agrochemicals. The 3,5-bis(trifluoromethyl)phenyl moiety, in particular, has gained attention for its ability to modify the physicochemical properties of drug molecules, including enhanced metabolic stability and improved membrane permeability. As researchers seek answers to questions like "how do CF3 groups affect drug bioavailability?" or "what are the best fluorinated building blocks for medicinal chemistry?", compounds like 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile have become increasingly valuable.

In materials science, this fluorinated benzonitrile derivative finds application as a precursor for advanced organic electronic materials. The strong electron-withdrawing character of the bis(trifluoromethyl) groups makes it particularly useful for developing n-type semiconductors and electron-transport materials in OLED devices and organic photovoltaics. With the growing demand for more efficient energy solutions, researchers are actively exploring how fluorinated aromatic compounds can contribute to next-generation renewable energy technologies.

The synthesis of 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile typically involves multi-step procedures starting from commercially available fluorinated precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, addressing the chemical industry's increasing focus on sustainable synthesis methods. As environmental regulations become more stringent, the development of efficient routes to high-value fluorinated intermediates like this compound remains an active area of research.

From a commercial perspective, 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile (CAS 1805105-64-9) occupies a niche but growing segment of the fine chemicals market. Its price and availability fluctuate based on demand from pharmaceutical and electronics industries, with current market trends showing increased interest in multifluorinated aromatic compounds. Suppliers and manufacturers are responding to search queries like "where to buy 3,5-bis(trifluoromethyl)benzonitrile derivatives" or "CAS 1805105-64-9 technical specifications" by providing more detailed product information and custom synthesis options.

Handling and storage of 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile require standard precautions for organic nitriles. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound in laboratory or industrial settings. Its stability under normal conditions and compatibility with common organic solvents make it convenient for various chemical transformations and formulation processes.

The future outlook for 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile appears promising as new applications continue to emerge. In drug discovery, the compound serves as a key intermediate for kinase inhibitors and other targeted therapies. Materials scientists are exploring its potential in creating high-performance polymers with unique dielectric properties. As the scientific community addresses challenges like "how to improve fluorine incorporation efficiency" or "new methods for aromatic trifluoromethylation", the demand for well-characterized fluorinated building blocks like this one will likely increase.

For researchers and industry professionals seeking detailed technical information about 3,5-Bis(trifluoromethyl)-4-methylbenzonitrile (CAS 1805105-64-9, comprehensive data including spectroscopic characteristics, purity specifications, and handling guidelines are available from specialty chemical suppliers. The compound's growing importance in multiple high-tech applications ensures its continued relevance in the expanding field of fluorine chemistry and specialty chemical synthesis.